Cas no 2679811-96-0 (rac-(1R,3S)-3-(5-acetamido-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-(5-acetamido-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2679811-96-0
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 5652158
• PubChem ID: 165911246
• Update Time: 2023-09-20

rac-(1R,3S)-3-(5-acetamido-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(5-acetamido-1H-1,2,4-triazol-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-28276531
• 2679811-96-0

• Inchi： 1S/C10H14N4O3/c1-4(15)11-9-12-7(13-14-9)5-6(8(16)17)10(5,2)3/h5-6H,1-3H3,(H,16,17)(H2,11,12,13,14,15)/t5-,6+/m0/s1
• InChI Key： KXKOODSANINUCJ-NTSWFWBYSA-N
• SMILES： OC([C@H]1[C@@H](C2=NC(NC(C)=O)=NN2)C1(C)C)=O

Computed Properties

• Exact Mass: 238.10659032g/mol
• Monoisotopic Mass: 238.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų